5-[(3,5-dinitro-2-pyridinyl)amino]-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 5-[(3,5-dinitropyridin-2-yl)amino]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H6N6O6/c16-8-5(3-11-9(17)13-8)12-7-6(15(20)21)1-4(2-10-7)14(18)19/h1-3H,(H,10,12)(H2,11,13,16,17)
• InChI Key: VHUFBGLZQJGHDH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])NC2=CNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C9H6N6O6
• Molecular Weight: 294.18 g/mol

Description

5-[(3,5-dinitro-2-pyridinyl)amino]-2,4(1H,3H)-pyrimidinedione, commonly known as DNQX, is a potent, non-competitive antagonist of the ionotropic glutamate receptors. It is a synthetic compound that has been extensively studied for its applications in neuroscience and pharmacology.

Mechanism of Action

DNQX acts as a non-competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate receptors. By binding to these receptors, DNQX prevents the activation of the ion channels and inhibits the influx of calcium ions into the cell. This leads to a decrease in synaptic transmission and a reduction in excitatory neurotransmission in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of DNQX are primarily related to its effects on glutamate receptors in the brain. By blocking these receptors, DNQX can reduce the excitability of neurons and prevent excessive glutamate release, which is associated with neuronal damage and cell death. DNQX has also been shown to have anti-inflammatory effects and to reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNQX in lab experiments is its potency and specificity for glutamate receptors. It is a highly selective antagonist that can be used to study the function of specific receptor subtypes. However, DNQX has some limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on DNQX. One area of interest is the development of new analogs and derivatives of DNQX that could have improved solubility and pharmacokinetic properties. Another direction is the investigation of the role of glutamate receptors in other neurological disorders, such as depression, anxiety, and addiction. Finally, there is a need for further research on the long-term effects of DNQX on neuronal function and plasticity.

Scientific Research Applications

DNQX has been widely used in scientific research to study the function of glutamate receptors in the brain and their role in various neurological disorders. It has been used to investigate the mechanisms of synaptic plasticity, learning, and memory. DNQX has also been used to study the effects of glutamate receptor blockade in animal models of epilepsy, stroke, and neurodegenerative diseases.